N'-(3-Ethoxy-4-hydroxybenzylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide

• CAS No.: 314071-19-7
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol
• IUPAC Name: N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]-2-(1-methylpyrrol-2-yl)acetamide
• InChI: InChI=1S/C16H19N3O3/c1-3-22-15-9-12(6-7-14(15)20)11-17-18-16(21)10-13-5-4-8-19(13)2/h4-9,11,20H,3,10H2,1-2H3,(H,18,21)/b17-11+
• InChI Key: WTYQHOQRDPWUHA-GZTJUZNOSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)CC2=CC=CN2C)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)CC2=CC=CN2C)O

Description

N'-(3-Ethoxy-4-hydroxybenzylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide (hereafter referred to as the target compound) is an acetohydrazide derivative characterized by a 3-ethoxy-4-hydroxybenzylidene moiety and a 1-methyl-1H-pyrrole substituent. Synthesized via a condensation reaction between a hydrazide intermediate and 3-ethoxy-4-hydroxybenzaldehyde, this compound exhibits a melting point of 242–244°C and a moderate yield of 62% . Its structure is confirmed by ES-HRMS, $ ^1H $-NMR, and $ ^{13}C $-NMR analyses, which highlight the (E)-configuration of the hydrazone bond and the electronic environment of the aromatic and heterocyclic groups .

Comparison with Similar Compounds

Core Structural Variations

The target compound belongs to a broader class of acetohydrazides, which differ in their aromatic substituents and heterocyclic cores. Key structural analogues include:

Pyrazolo-Pyrimidinyl Derivatives

• Compound 5e (): Shares the pyrazolo[3,4-d]pyrimidin-5-yl core with the target compound but includes a 3,6-dimethyl-4-oxo-1-phenyl group.

Benzimidazolyl Derivatives

• (E)-N'-(2,4-Dihydroxybenzylidene)-2-(2-(ethylthio)-1H-benzimidazol-1-yl)acetohydrazide (228) (): Features a benzimidazole core with an ethylthio group, contributing to α-glucosidase inhibition (IC$ _{50} = 6.10 \pm 0.5 \ \mu M $) . The target compound lacks the ethylthio group, which may reduce enzyme-binding affinity.

Coumarin-Based Derivatives

• N'-(4-Methylbenzylidene)-2-(coumarin-4-yloxy)acetohydrazide (): Incorporates a coumarin core linked via an oxyacetate group. The coumarin system confers fluorescence properties, absent in the target compound .

Substituent Effects

The benzylidene substituent significantly influences physicochemical and biological properties:

Compound	Benzylidene Substituent	Key Functional Groups	Yield (%)	Melting Point (°C)	Molecular Weight (g/mol)
Target Compound	3-ethoxy-4-hydroxy	Ethoxy, Hydroxy, Pyrrole	62	242–244	~388.40*
3b ()	4-dimethylamino	Dimethylamino, Pyrazole	68	258–260	271.32
5c ()	4-nitro	Nitro, Pyrazolo-pyrimidin	78	244–246	~438.40*
228 ()	2,4-dihydroxy	Dihydroxy, Ethylthio	-	-	~368.40*

*Calculated based on molecular formulas.

• Electron-Donating vs. Electron-Withdrawing Groups : The target compound’s 3-ethoxy-4-hydroxy substituent provides electron-donating effects, enhancing solubility in polar solvents compared to nitro (5c) or methoxy (3d) analogues .
• Bioactivity Implications : Ethyl-thio benzimidazolyl derivatives () exhibit potent α-glucosidase inhibition, suggesting that the target compound’s pyrrole and hydroxy groups may similarly interact with biological targets .

Physicochemical Properties

• Thermal Stability: The target compound’s melting point (242–244°C) is lower than dimethylamino (3b: 258–260°C) and nitro (5c: 244–246°C) derivatives, likely due to reduced crystallinity from the hydroxy group .
• Solubility : The 3-ethoxy-4-hydroxy group improves aqueous solubility compared to hydrophobic analogues like N'-(anthracen-9-ylmethylene) derivatives () .